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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BAY-1895344 (Elimusertib), a highly

potent and selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitor, with other

widely used ATR inhibitors. ATR is a critical regulator of the DNA damage response (DDR),

making it a prime target for cancer therapy, particularly in tumors with existing DNA repair

deficiencies.[1][2] This document summarizes key experimental data, details methodologies for

crucial experiments, and presents signaling pathways and workflows to facilitate informed

decisions in research and drug development.

Performance Comparison of ATR Inhibitors
BAY-1895344 stands out for its high potency and selectivity for ATR. The following tables

summarize its performance in biochemical and cellular assays compared to other known ATR

inhibitors such as AZD6738 (Ceralasertib) and VE-822 (Berzosertib/M6620).

Table 1: Biochemical Potency and Kinase Selectivity
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Compound
Target
Kinase

IC50 (nM)
Selectivity
vs. ATM
(Fold)

Selectivity
vs. DNA-PK
(Fold)

Selectivity
vs. mTOR
(Fold)

BAY-1895344 ATR 7[3][4] ~203[4] ~47[4] >60[5]

AZD6738 ATR 1[6] >1000 >1000 ~8[7]

VE-822 ATR
19 (in HT29

cells)[6]
>100 >100 -

Data compiled from multiple sources, and experimental conditions may vary.

Table 2: Cellular Activity and Antiproliferative Effects
Compound Cell Line Assay IC50 (nM)

BAY-1895344
HT-29 (human

colorectal)
γH2AX Inhibition 36[5][8]

BAY-1895344
SU-DHL-8 (human B-

cell lymphoma)
Antiproliferative 9[4]

BAY-1895344
LoVo (human

colorectal)
Antiproliferative 71[4]

BAY-1895344
GRANTA-519 (human

mantle cell lymphoma)
Antiproliferative 30[5]

AZD6738
GRANTA-519 (human

mantle cell lymphoma)
Antiproliferative 1000[5]

VE-822 (M6620)
GRANTA-519 (human

mantle cell lymphoma)
Antiproliferative 75[5]

Signaling Pathways and Experimental Workflows
Visual representations of the ATR signaling pathway and common experimental workflows are

provided below to enhance understanding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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